Cas no 2091712-81-9 (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid)

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid is a bicyclic heterocyclic compound featuring a pyranopyrazole core with a cyclopropylmethyl substituent and a carboxylic acid functional group. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The cyclopropyl moiety enhances metabolic stability, while the pyranopyrazole scaffold offers potential for diverse biological interactions. The carboxylic acid group provides a handle for further derivatization, facilitating the synthesis of analogs for structure-activity relationship studies. Its rigid framework may contribute to selective binding in target-oriented applications. The compound is typically employed in the development of small-molecule therapeutics, particularly in CNS and inflammation-related research.
2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid structure
2091712-81-9 structure
Product Name:2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
CAS No:2091712-81-9
MF:C11H14N2O3
MW:222.240462779999
CID:5722960
PubChem ID:121214409
Update Time:2025-10-30

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
    • AKOS026724932
    • 2-(cyclopropylmethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole-3-carboxylic acid
    • F2198-6485
    • 2091712-81-9
    • Pyrano[4,3-c]pyrazole-3-carboxylic acid, 2-(cyclopropylmethyl)-2,4,6,7-tetrahydro-
    • 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
    • Inchi: 1S/C11H14N2O3/c14-11(15)10-8-6-16-4-3-9(8)12-13(10)5-7-1-2-7/h7H,1-6H2,(H,14,15)
    • InChI Key: BHPZLERFUFXGGD-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C1)=C(C(=O)O)N(CC1CC1)N=2

Computed Properties

  • Exact Mass: 222.10044231g/mol
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • Boiling Point: 450.4±45.0 °C(Predicted)
  • pka: 3.42±0.20(Predicted)

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C182266-100mg
2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic Acid
2091712-81-9
100mg
$ 95.00 2022-06-06
TRC
C182266-500mg
2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic Acid
2091712-81-9
500mg
$ 365.00 2022-06-06
TRC
C182266-1g
2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic Acid
2091712-81-9
1g
$ 570.00 2022-06-06
Life Chemicals
F2198-6485-0.25g
2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
2091712-81-9 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2198-6485-0.5g
2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
2091712-81-9 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F2198-6485-1g
2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
2091712-81-9 95%+
1g
$580.0 2023-09-06
Life Chemicals
F2198-6485-2.5g
2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
2091712-81-9 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F2198-6485-5g
2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
2091712-81-9 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F2198-6485-10g
2-(cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid
2091712-81-9 95%+
10g
$2675.0 2023-09-06

Additional information on 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid

Introduction to 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 2091712-81-9)

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 2091712-81-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and features a unique cyclopropylmethyl substituent, which imparts distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid is characterized by a tetrahydropyrano[4,3-c]pyrazole core with a carboxylic acid group at the 3-position and a cyclopropylmethyl group at the 2-position. The cyclopropylmethyl substituent is known for its ability to modulate the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. The carboxylic acid group provides a functional handle for further chemical modifications and conjugations, enhancing the compound's potential for targeted drug delivery.

Recent studies have highlighted the potential of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid as a lead compound in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid has shown promising results in preclinical studies targeting neurodegenerative diseases. Research conducted at the University of California revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings open up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid have also been extensively studied. A pharmacokinetic analysis published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These characteristics are essential for ensuring sustained therapeutic effects and reducing dosing frequency in clinical settings.

To further explore the therapeutic potential of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing to phase II trials and ultimately bringing this promising compound to market.

In conclusion, 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid (CAS No. 2091712-81-9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable lead compound for developing new treatments for inflammatory diseases and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.